Cas no 2248289-52-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2248289-52-1
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 6126942
• PubChem ID: 165980425
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248289-52-1
• EN300-6516796
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C16H10N4O4/c1-9-12(8-19-13(18-9)6-7-17-19)16(23)24-20-14(21)10-4-2-3-5-11(10)15(20)22/h2-8H,1H3
• InChI Key： IOMYSEVQPTVBDW-UHFFFAOYSA-N
• SMILES： O(C(C1=CN2C(=CC=N2)N=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.07020481g/mol
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248289-52-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248289-52-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate consists of a pyrazolopyrimidine core linked to an isoindoline moiety. The presence of the isoindoline ring, which is characterized by its 1,3-dioxo substituents, imparts additional stability and reactivity to the molecule. The 5-methyl substitution on the pyrazolopyrimidine ring further enhances the compound's pharmacological properties by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate in various therapeutic applications. One notable area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate have also been studied in detail. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It has been shown to have a long half-life and low clearance rate, which are desirable properties for a potential therapeutic agent. These characteristics suggest that it may be suitable for once-daily dosing regimens in clinical settings.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248289-52-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.